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Compound of Interest

Compound Name: 2' 3", 5'-Trifluoroacetophenone

Cat. No.: B1306030

2',3"',5'-Trifluoroacetophenone: A Technical
Overview

This document provides a concise summary of the core physicochemical properties of 2',3',5'-
Trifluoroacetophenone, a fluorinated organic compound relevant to researchers and
professionals in drug development and chemical synthesis.

Physicochemical Data

The fundamental molecular attributes of 2',3',5'-Trifluoroacetophenone are summarized

below.
Property Value
Molecular Formula CsHsF30[1]
Molecular Weight 174.12 g/mol [1][2][3]
CAS Number 243459-93-0[1]

Structural and Chemical Identity

2',3',5'-Trifluoroacetophenone is an aromatic ketone characterized by an acetophenone
structure substituted with three fluorine atoms on the phenyl ring at the 2', 3', and 5' positions.
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Experimental Data and Applications

While a detailed experimental protocol is beyond the scope of this summary, it is important to
note that 2',3",5'-Trifluoroacetophenone and its isomers are utilized as building blocks in
organic synthesis. For instance, related compounds like 2',4',5'-Trifluoroacetophenone serve as
intermediates in the production of pharmaceuticals and agrochemicals.[3] The trifluoromethyl
group often imparts unique properties to molecules, such as enhanced stability and reactivity,
making these compounds valuable in medicinal chemistry and materials science.[3]

Logical Relationship Diagram

The following diagram illustrates the relationship between the compound's identity and its

fundamental properties.
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Caption: Core properties of 2',3",5'-Trifluoroacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2',3',5'-Trifluoroacetophenone molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1306030#2-3-5-trifluoroacetophenone-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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